Cas no 64309-88-2 (Benzenemethanamine,4-nitro-N,N-bis[(4-nitrophenyl)methyl]-)
64309-88-2 structure
Product Name:Benzenemethanamine,4-nitro-N,N-bis[(4-nitrophenyl)methyl]-
CAS No:64309-88-2
MF:C21H18N4O6
MW:422.390824794769
CID:499953
PubChem ID:17757902
Update Time:2025-04-19
Benzenemethanamine,4-nitro-N,N-bis[(4-nitrophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine,4-nitro-N,N-bis[(4-nitrophenyl)methyl]-
- 1-(4-nitrophenyl)-N,N-bis[(4-nitrophenyl)methyl]methanamine
- 4.4'.4''-Trinitro-tribenzylamin
- Benzenemethanamine,4-nitro-N,N-bis[(4-nitrophenyl)methyl]
- Tribenzylamine,4,4',4''-trinitro-(7CI)
- Tris-(4-nitro-benzyl)-amin
- tris(4-nitrobenzyl)amine
- SCHEMBL15392240
- DOHKIZCCXDAQJX-UHFFFAOYSA-N
- DTXSID00590855
- 64309-88-2
-
- Inchi: 1S/C21H18N4O6/c26-23(27)19-7-1-16(2-8-19)13-22(14-17-3-9-20(10-4-17)24(28)29)15-18-5-11-21(12-6-18)25(30)31/h1-12H,13-15H2
- InChI Key: DOHKIZCCXDAQJX-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)CN(CC1C=CC(=CC=1)[N+](=O)[O-])CC1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 422.12300
- Monoisotopic Mass: 422.12263431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 141Ų
Experimental Properties
- PSA: 140.70000
- LogP: 6.18320
Benzenemethanamine,4-nitro-N,N-bis[(4-nitrophenyl)methyl]- Customs Data
- HS CODE:2921499090
- Customs Data:
China Customs Code:
2921499090Overview:
2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzenemethanamine,4-nitro-N,N-bis[(4-nitrophenyl)methyl]- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
64309-88-2 (Benzenemethanamine,4-nitro-N,N-bis[(4-nitrophenyl)methyl]-) Related Products
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